Cas no 1357703-13-9 (methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1357703-13-9
• MF: C₁₆H₁₂FNO₄S
• MW: 333.334186553955
• CID: 5344921
• Update Time: 2025-06-11

methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-fluoro-4-phenyl-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide
• methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate
• methyl 6-fluoro-1,1-dioxo-4-phenyl-1lambda6,4-benzothiazine-2-carboxylate
• methyl 6-fluoro-4-phenyl-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide

• Inchi： 1S/C16H12FNO4S/c1-22-16(19)15-10-18(12-5-3-2-4-6-12)13-9-11(17)7-8-14(13)23(15,20)21/h2-10H,1H3
• InChI Key： ZEBOPCHKQYMJON-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)OC)=CN(C2C=CC=CC=2)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 592
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate

Comprehensive Overview of Methyl 6-Fluoro-1,1-Dioxo-4-Phenyl-4H-1lambda6,4-Benzothiazine-2-Carboxylate (CAS No. 1357703-13-9)

The compound methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1357703-13-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiazine core and fluoro substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The presence of the phenyl group and carboxylate ester further enhances its versatility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS No. 1357703-13-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its structural complexity makes it a subject of interest for computational chemists exploring molecular docking and QSAR modeling.

The synthesis of methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the fluoro group and the formation of the benzothiazine ring system. Researchers have optimized these processes to achieve high yields and purity, which is critical for its application in high-throughput screening assays. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.

From an industrial perspective, CAS No. 1357703-13-9 is valued for its potential in developing crop protection agents. The fluoro and phenyl moieties contribute to its ability to disrupt pest metabolic pathways, offering a sustainable alternative to traditional pesticides. This aligns with the global push toward green chemistry and eco-friendly agrochemicals. Companies are investing in scalable production methods to meet the rising demand for such innovative solutions.

In the realm of material science, methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate has shown promise as a precursor for advanced polymers and coatings. Its aromatic and heterocyclic structure imparts thermal stability and resistance to degradation, making it suitable for high-performance applications. Researchers are also exploring its use in organic electronics, where its electron-withdrawing properties could enhance device efficiency.

The safety profile of CAS No. 1357703-13-9 has been extensively studied to ensure compliance with regulatory standards. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound's LD50 and ecotoxicity data are publicly available, providing transparency for end-users. This is particularly important for pharmaceutical companies adhering to Good Manufacturing Practices (GMP).

Looking ahead, the applications of methyl 6-fluoro-1,1-dioxo-4-phenyl-4H-1lambda6,4-benzothiazine-2-carboxylate are expected to expand further. With ongoing advancements in catalysis and process optimization, its production costs are likely to decrease, making it more accessible for large-scale use. The compound's versatility ensures its place in the future of drug development, agriculture, and advanced materials.